Cas no 1186369-13-0 (Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate
• CAS No: 1186369-13-0
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD13152505
• CID: 5157484
• Update Time: 2026-03-04

Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate
• Ethyl5-(Pyridin-3-yl)thiophene-2-carboxylate

• MDL： MFCD13152505
• Inchi： 1S/C12H11NO2S/c1-2-15-12(14)11-6-5-10(16-11)9-4-3-7-13-8-9/h3-8H,2H2,1H3
• InChI Key： KIGIGJYDMFVWTK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4

Additional information on Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate

Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate: A Comprehensive Overview

Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate, identified by the CAS number 1186369-13-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of thiophene, a five-membered heterocyclic aromatic compound, and features a pyridine ring as a substituent. The presence of the carboxylic acid ester group further enhances its functional versatility, making it a valuable molecule for various applications.

The synthesis of Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate typically involves a multi-step process, often utilizing coupling reactions or Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. The compound's structure is particularly appealing due to its conjugated π-system, which imparts unique electronic properties.

One of the most promising applications of Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing organic semiconductors, where its electron-withdrawing groups can modulate charge transport properties. For instance, studies published in *Advanced Materials* highlight its role in enhancing the performance of polymer-based electronics by improving carrier mobility.

Moreover, Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate has shown potential in the field of sensor technology. Its ability to form self-assembled monolayers on various substrates makes it an ideal candidate for detecting environmental pollutants or biological molecules. Recent experiments demonstrate its sensitivity towards heavy metal ions, such as lead and mercury, making it a valuable tool for water quality monitoring.

In the realm of pharmaceuticals, this compound has been investigated for its potential as a drug delivery agent. The ester group can be modified to target specific tissues or cells, enabling controlled drug release mechanisms. Collaborative studies between chemists and biologists have explored its compatibility with biological systems, paving the way for future therapeutic applications.

From an environmental standpoint, Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate exhibits remarkable stability under ambient conditions, reducing concerns about degradation and toxicity. Its low reactivity with common chemicals further enhances its suitability for industrial applications.

In conclusion, Ethyl 5-(Pyridin-3-yl)thiophene-2-carboxylate (CAS No. 1186369-13-0) stands as a testament to the ingenuity of modern organic chemistry. With its diverse functional groups and versatile properties, this compound continues to open new avenues in materials science, electronics, and biotechnology. As research progresses, we can expect even more innovative applications that leverage its unique characteristics.